Cas no 18869-43-7 (methyl leucinate)

Methyl leucinate is a methyl ester derivative of leucine, commonly utilized as an intermediate in organic synthesis and peptide chemistry. Its key advantages include enhanced solubility in organic solvents compared to free leucine, facilitating its use in esterification and amidation reactions. The compound serves as a versatile building block for the preparation of peptides, pharmaceuticals, and fine chemicals. Its stability under mild reaction conditions and compatibility with standard protecting groups make it a practical choice for controlled synthesis. Additionally, methyl leucinate is often employed in chiral resolutions and as a precursor for flavor and fragrance compounds due to its enantiomeric purity and functional group reactivity.

methyl leucinate structure

Product name:methyl leucinate

CAS No:18869-43-7

MF:C₇H₁₅NO₂

MW:145.199502229691

MDL:MFCD00044578

CID:1380520

PubChem ID:410817

methyl leucinate Chemical and Physical Properties

Names and Identifiers

- Leucine, methyl ester
- methyl 2-amino-4-methylpentanoate
- SCHEMBL196338
- NSC 32110
- Methyl DL-leucinate hydrochloride
- 18869-43-7
- DB-014036
- MFCD00044578
- 2-Amino-4-methyl-pentanoic acid methyl ester
- Methyl DL-leucinate HCl
- DTXSID70328501
- AKOS005612985
- 7-methylleucine
- ALBB-031648
- QVDXUKJJGUSGLS-UHFFFAOYSA-N
- EINECS 228-681-1
- NS00124825
- BBL010084
- STK801442
- (2R,3S)-2-azaniumyl-3-hydroxybutanoate
- Methyl2-amino-4-methylpentanoate
- EN300-34170
- methyl leucinate
- MDL： MFCD00044578
- Inchi： InChI=1S/C7H15NO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4,8H2,1-3H3
- InChI Key： QVDXUKJJGUSGLS-UHFFFAOYSA-N
- SMILES： CC(C)CC(C(=O)OC)N

Computed Properties

Exact Mass: 145.11035
Monoisotopic Mass: 145.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

methyl leucinate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-34170-50.0g	methyl 2-amino-4-methylpentanoate	18869-43-7		50g	$122.0	2023-06-08
Enamine	EN300-34170-5g	methyl 2-amino-4-methylpentanoate	18869-43-7		5g	$26.0	2023-09-03
Enamine	EN300-34170-25.0g	methyl 2-amino-4-methylpentanoate	18869-43-7		25g	$71.0	2023-06-08
TRC	M276803-100mg	methyl leucinate	18869-43-7		100mg	$ 115.00	2022-06-04
Enamine	EN300-34170-25g	methyl 2-amino-4-methylpentanoate	18869-43-7		25g	$71.0	2023-09-03
A2B Chem LLC	AV27912-10g	methyl 2-amino-4-methylpentanoate	18869-43-7	>95%	10g	$689.00	2024-04-20
A2B Chem LLC	AV27912-1g	methyl 2-amino-4-methylpentanoate	18869-43-7	>95%	1g	$384.00	2024-04-20
A2B Chem LLC	AV27912-5g	methyl 2-amino-4-methylpentanoate	18869-43-7	>95%	5g	$564.00	2024-04-20
Enamine	EN300-34170-10.0g	methyl 2-amino-4-methylpentanoate	18869-43-7		10g	$35.0	2023-06-08
Enamine	EN300-34170-100.0g	methyl 2-amino-4-methylpentanoate	18869-43-7		100g	$225.0	2023-06-08

methyl leucinate Related Literature

1. Inhibitors of human leucocyte elastase. Peptides incorporating an α-azanorvaline residue or a thiomethylene linkage in place of a peptide bond

Anand S. Dutta,Michael B. Giles,James J. Gormley,Joseph C. Williams,Edward J. Kusner J. Chem. Soc. Perkin Trans. 1 1987 111
2. Total synthesis of cyclomarins A, C and D, marine cyclic peptides with interesting anti-tuberculosis and anti-malaria activities

Philipp Barbie,Uli Kazmaier Org. Biomol. Chem. 2016 14 6036
3. Synthesis and evaluation of potent, highly-selective, 3-aryl-piperazinone inhibitors of protein geranylgeranyltransferase-I

Hairuo Peng,Dora Carrico,Van Thai,Michelle Blaskovich,Cynthia Bucher,Erin E. Pusateri,Said M. Sebti,Andrew D. Hamilton Org. Biomol. Chem. 2006 4 1768
4. Crystallization of amino acids at the chiral ionic liquid/water interface

Eitan Elfassy,Yochai Basel,Yitzhak Mastai CrystEngComm 2016 18 8769
5. Dynamic combinatorial libraries of hydrazone-linked pseudo-peptides: dependence of diversity on building block structure and chirality

Jingyuan Liu,Kevin R. West,Chantelle R. Bondy,Jeremy K. M. Sanders Org. Biomol. Chem. 2007 5 778

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl leucinate

Comprehensive Overview of Methyl Leucinate (CAS No. 18869-43-7): Properties, Applications, and Industry Trends

Methyl leucinate (CAS No. 18869-43-7) is a versatile amino acid ester derived from leucine, a branched-chain aliphatic amino acid. This compound is widely utilized in pharmaceuticals, cosmetics, and food industries due to its unique chirality and esterification properties. With the growing demand for sustainable bio-based chemicals, methyl leucinate hydrochloride and related derivatives have gained attention for their role in green chemistry and peptide synthesis.

The molecular structure of methyl leucinate features a carboxylate group esterified with methanol, enhancing its solubility in organic solvents. Researchers frequently explore its enantiomeric purity for asymmetric synthesis, a hot topic in drug development forums. Recent studies highlight its potential in nutraceutical formulations, aligning with the global trend toward personalized nutrition. Users searching for "methyl leucinate solubility" or "CAS 18869-43-7 supplier" often seek data on its storage conditions and compatibility with other excipients.

In the flavor and fragrance industry, methyl L-leucinate is valued for its mild, slightly sweet odor profile. Its application in vegan-friendly cosmetic products resonates with the rising demand for clean-label ingredients. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing common queries such as "how to test methyl leucinate purity." The compound’s low toxicity profile makes it a preferred choice over synthetic alternatives in eco-conscious formulations.

Emerging research explores methyl leucinate’s role in biodegradable polymers, tapping into the circular economy discourse. Patent databases reveal innovations in controlled-release drug delivery systems using this ester, answering frequent searches about "methyl leucinate in extended-release tablets." Regulatory compliance with FDA and REACH standards further elevates its market position, particularly in GMP-certified production facilities.

From a technical perspective, the hydrolysis stability of methyl leucinate under varying pH conditions is a key consideration for formulators. Discussions on professional chemistry forums often center on optimizing its synthesis yield through enzymatic catalysis—a method gaining traction due to lower energy consumption. The compound’s melting point (~25°C) and boiling point data are frequently referenced in process scale-up studies.

As the life sciences sector advances, 18869-43-7 continues to attract R&D investment. Its compatibility with continuous flow chemistry systems addresses modern manufacturing priorities like Industry 4.0 integration. For those investigating "methyl leucinate vs ethyl leucinate differences," comparative studies emphasize the former’s superior volatility characteristics for specific applications. This positions CAS 18869-43-7 as a future-forward ingredient in high-value chemical production.